N-Nitroso-Imatinib in Pharmaceuticals: A Technical Guide to Formation, Analysis, and Mitigation
N-Nitroso-Imatinib in Pharmaceuticals: A Technical Guide to Formation, Analysis, and Mitigation
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers due to their potential carcinogenic properties. N-nitroso-imatinib, a nitrosamine drug substance-related impurity (NDSRI), can form in imatinib-containing drug products through the reaction of the imatinib (B729) molecule with nitrosating agents. This technical guide provides an in-depth overview of the formation mechanism of N-nitroso-imatinib, potential root causes in the pharmaceutical manufacturing process, detailed analytical methodologies for its detection and quantification, and strategies for risk mitigation.
The Chemistry of N-Nitroso-Imatinib Formation
N-nitroso-imatinib is formed through the nitrosation of the secondary amine present in the imatinib molecule. The chemical name for N-nitroso-imatinib is N-(4-Methyl-3-(nitroso(4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide[1].
The core reaction involves a secondary amine group on the imatinib molecule reacting with a nitrosating agent, typically under acidic conditions. The general mechanism for N-nitrosamine formation proceeds as follows:
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Formation of the Nitrosating Agent: In the presence of acid, nitrite (B80452) salts (NO₂⁻) are protonated to form nitrous acid (HNO₂).
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Formation of the Nitrosating Species: Nitrous acid can then form various nitrosating species, such as the nitrosonium ion (NO⁺).
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Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the secondary amine in imatinib attacks the nitrosonium ion.
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Deprotonation: A subsequent deprotonation step results in the formation of the stable N-nitrosamine.
The key precursors for this reaction are the imatinib molecule itself, which contains a susceptible secondary amine, and a nitrosating agent.
Precursors and Their Properties
A summary of the key molecules involved in the formation of N-nitroso-imatinib is provided in the table below.
| Molecule | Chemical Formula | Molecular Weight ( g/mol ) | Key Functional Group |
| Imatinib | C₂₉H₃₁N₇O | 493.6 | Secondary Amine |
| Nitrite Ion | NO₂⁻ | 46.01 | Nitrosating Agent Precursor |
| N-nitroso-imatinib | C₂₉H₃₀N₈O₂ | 522.6 | N-Nitroso Group |
Potential Root Causes of N-Nitroso-Imatinib Formation in Pharmaceutical Manufacturing
The formation of N-nitroso-imatinib can be attributed to the presence of both the drug substance (imatinib) and nitrosating agents during the manufacturing process and storage of the drug product. A thorough risk assessment of the entire manufacturing process is crucial to identify and mitigate potential sources of contamination.
Sources of Nitrosating Agents
Nitrosating agents can be introduced into the manufacturing process from various sources, including:
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Raw Materials and Reagents: Nitrite impurities can be present in starting materials, reagents, and solvents used in the synthesis of the active pharmaceutical ingredient (API) and the formulation of the drug product.
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Excipients: Certain excipients used in the drug product formulation may contain residual nitrites.
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Water: The water used in the manufacturing process can be a source of nitrites.
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Degradation: The degradation of certain materials, such as nitrocellulose-based packaging components, can generate nitrogen oxides that can act as nitrosating agents.
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Cross-Contamination: Inadequate cleaning of equipment can lead to cross-contamination from previous manufacturing runs where nitrosating agents were used.
Reaction Conditions
Several factors can influence the rate of N-nitroso-imatinib formation:
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pH: The formation of nitrosamines is generally favored under acidic conditions, which facilitate the formation of the active nitrosating species.
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Temperature: Elevated temperatures can accelerate the rate of the nitrosation reaction. Therefore, high-temperature drying or processing steps should be carefully evaluated.
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Presence of Catalysts: Certain species, such as formaldehyde, can catalyze the formation of nitrosamines.
Logical Workflow for Risk Assessment
A systematic risk assessment is essential to identify and control the potential for N-nitroso-imatinib formation. The following diagram illustrates a logical workflow for this process.
Caption: A logical workflow for the risk assessment of N-nitroso-imatinib formation.
Experimental Protocols
Synthesis of N-Nitroso-Imatinib Reference Standard
A reference standard is essential for the development and validation of analytical methods. The synthesis of N-nitroso-imatinib can be achieved by reacting imatinib with a nitrosating agent under controlled conditions.
Materials:
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Imatinib
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Sodium nitrite (NaNO₂)
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Hydrochloric acid (HCl)
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Dichloromethane (CH₂Cl₂)
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Saturated sodium bicarbonate solution
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Anhydrous sodium sulfate
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Rotary evaporator
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Chromatography supplies for purification
Procedure:
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Dissolve imatinib in a suitable organic solvent such as dichloromethane.
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Cool the solution in an ice bath.
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Slowly add an aqueous solution of sodium nitrite.
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Acidify the mixture by the dropwise addition of hydrochloric acid while maintaining the low temperature.
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Stir the reaction mixture for a specified period.
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Monitor the reaction progress using an appropriate technique (e.g., TLC or LC-MS).
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Upon completion, quench the reaction by adding a saturated sodium bicarbonate solution.
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Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.
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Remove the solvent under reduced pressure using a rotary evaporator.
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Purify the crude product using column chromatography to obtain pure N-nitroso-imatinib.
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Characterize the synthesized standard using techniques such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry to confirm its identity and purity.
Quantification of N-Nitroso-Imatinib using LC-MS/MS
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred analytical technique for the sensitive and selective quantification of nitrosamine impurities.
Instrumentation and Conditions (Typical):
| Parameter | Specification |
| LC System | High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system |
| Column | C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm) |
| Mobile Phase A | Water with 0.1% formic acid |
| Mobile Phase B | Acetonitrile (B52724) with 0.1% formic acid |
| Gradient | A suitable gradient to separate N-nitroso-imatinib from imatinib and other impurities |
| Flow Rate | 0.2 - 0.5 mL/min |
| Column Temperature | 40 °C |
| Injection Volume | 1 - 10 µL |
| MS System | Triple quadrupole mass spectrometer |
| Ionization Mode | Electrospray Ionization (ESI), positive mode |
| MRM Transitions | Specific precursor-to-product ion transitions for N-nitroso-imatinib and an internal standard |
| Collision Energy | Optimized for the specific MRM transitions |
Sample Preparation:
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Accurately weigh a known amount of the imatinib drug substance or crushed tablets.
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Dissolve the sample in a suitable diluent (e.g., a mixture of acetonitrile and water).
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Sonicate and/or vortex to ensure complete dissolution.
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Filter the sample through a 0.22 µm filter to remove any particulate matter.
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Transfer the filtrate to an autosampler vial for LC-MS/MS analysis.
Method Validation:
The analytical method should be validated according to ICH guidelines to ensure its suitability for its intended purpose. Validation parameters include specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).
Quantitative Data
While specific kinetic data for the formation of N-nitroso-imatinib is not widely available in the public domain, the following table summarizes typical analytical parameters for its quantification.
| Parameter | Typical Value/Range |
| Limit of Detection (LOD) | Low ng/mL to pg/mL level |
| Limit of Quantification (LOQ) | Low ng/mL level |
| Linearity (R²) | > 0.99 |
| Accuracy (% Recovery) | 80 - 120% |
| Precision (% RSD) | < 15% |
Visualization of the Formation Mechanism and Analytical Workflow
The following diagrams illustrate the chemical formation of N-nitroso-imatinib and a general workflow for its analysis.
Caption: Formation of N-nitroso-imatinib from its precursors under specific conditions.
Caption: A general analytical workflow for the quantification of N-nitroso-imatinib.
Mitigation Strategies
To control the levels of N-nitroso-imatinib in pharmaceutical products, a multi-faceted approach is required:
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Supplier Qualification: Thoroughly vet suppliers of raw materials, excipients, and solvents to ensure they meet stringent specifications for nitrite content.
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Process Optimization: Modify the manufacturing process to avoid conditions that favor nitrosamine formation. This may include adjusting pH, reducing reaction temperatures, and minimizing the use of materials that can act as nitrosating agents.
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Formulation Development: Consider the use of antioxidants or other scavengers in the drug product formulation to inhibit the nitrosation reaction.
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Packaging Selection: Choose packaging materials that do not leach or generate nitrosating agents.
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Storage Conditions: Store the drug product under recommended conditions to minimize the potential for degradation and nitrosamine formation over its shelf life.
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Testing and Release: Implement a robust testing program to monitor for the presence of N-nitroso-imatinib in the API and finished drug product.
Conclusion
The formation of N-nitroso-imatinib is a potential risk in the manufacturing of imatinib-containing pharmaceuticals. A thorough understanding of the formation mechanism, coupled with a comprehensive risk assessment and the implementation of appropriate control strategies, is essential to ensure the quality, safety, and efficacy of these important medicines. Continuous monitoring and a proactive approach to risk mitigation are paramount in managing the presence of nitrosamine impurities in pharmaceutical products.
